Cas no 849046-96-4 (N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide)

N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide structure
849046-96-4 structure
Product Name:N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide
CAS No:849046-96-4
MF:C11H14F3NO3S
MW:297.293972492218
CID:3152460
PubChem ID:4827736
Update Time:2025-04-21

N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide
    • DB-172828
    • CS-0456238
    • N-(TERT-BUTYL)-4-(TRIFLUOROMETHOXY)-1-BENZENESULFONAMIDE
    • N-tert-butyl-4-(trifluoromethoxy)benzenesulfonamide
    • AKOS003384199
    • 849046-96-4
    • SCHEMBL16060627
    • N-tert-butyl-4-(trifluoromethoxy)benzene-1-sulfonamide
    • STK288377
    • N-(tert-butyl)-4-(trifluoromethoxy)benzene-sulfonamide
    • Inchi: 1S/C11H14F3NO3S/c1-10(2,3)15-19(16,17)9-6-4-8(5-7-9)18-11(12,13)14/h4-7,15H,1-3H3
    • InChI Key: NMXRIWQVWHHUMX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC(F)(F)F)(NC(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 297.06464897Da
  • Monoisotopic Mass: 297.06464897Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 63.8Ų
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